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Compound of Interest

Compound Name: D-Glucitol-3-13C

Cat. No.: B1161188

Get Quote

Executive Summary: The Solubility Paradox
The Core Issue: Users frequently report "insolubility" with D-Glucitol-3-13C.[1] Scientifically,

this is a paradox. D-Glucitol is one of the most water-soluble organic compounds known (

at

).[1]

The Reality: The issue is rarely thermodynamic insolubility. Instead, it is almost exclusively a

kinetic hydration failure caused by the compound’s extreme hygroscopicity and viscosity. When

D-Glucitol-3-13C powder hits water, it avidly absorbs moisture, forming a sticky, gel-like outer

shell that seals the dry powder inside (a phenomenon known as "fish-eye" formation).[1] This

prevents bulk solvent from reaching the core, creating persistent clumps that mimic insoluble

precipitates.

This guide provides the protocols to overcome these physical barriers, ensuring you do not

waste expensive isotopically labeled material.
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Property Value Notes

Compound D-Glucitol-3-13C Also known as Sorbitol-3-13C

Solubility (

)
Extremely soluble

Solubility (

)
Increases with temperature

Hygroscopicity Very High
Rapidly absorbs atmospheric

moisture

Viscosity (Sat.[1][2][3][4][5][6]

Soln)

Syrup-like consistency at high

conc.[1]

Crystal Forms
Polymorphic (

)

-form is most stable; others are

metastable

Troubleshooting Guide: Q&A Format
Category 1: Dissolution Failures (Clumping &
"Insolubility")[1]
Q: I added the D-Glucitol-3-13C powder to water, and it formed a white, sticky clump at the

bottom. It won't dissolve even with vortexing.[1] Is the batch defective? A: The batch is likely

fine. You are experiencing "Solvent Blocking".

Mechanism: The powder's surface hydrated too quickly, forming a viscous gel layer. This

layer is semi-permeable to water but highly viscous, preventing the rapid diffusion necessary

to dissolve the dry core.

Solution:

Heat: Warm the solution to

. D-Glucitol is heat stable.[1][4] Thermal energy lowers the viscosity of the gel layer,
allowing water to penetrate.
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Sonication: Use an ultrasonic bath for 10–15 minutes. The cavitation waves disrupt the gel

shell more effectively than vortexing.

Prevention: Never dump the powder into static water. Create a vortex in the solvent first,

then slowly dust the powder into the moving vortex (see Protocol A below).

Q: The solution looks cloudy/hazy. Is this precipitation? A: This is likely micro-bubble

entrapment or polymorphic transition, not precipitation.[1][5]

Diagnosis: Let the solution stand for 30 minutes. If the cloudiness rises to the top, it is air

(due to the high viscosity trapping bubbles). If it settles, it may be a metastable crystal form.

[1][5]

Fix: Degas the solution under vacuum or mild sonication. If it is crystalline, heat to

to reset the polymorphic memory to the dissolved state.

Category 2: Handling & Viscosity
Q: I cannot filter-sterilize my 2 M stock solution; the filter keeps clogging. A: At 2 M, D-Glucitol

solution is a viscous syrup.[1] Standard

filters require excessive pressure, which can rupture the membrane.[1][5]

Protocol:

Dilution: If possible, filter at a lower concentration (

) and concentrate later (though difficult without evaporation).

Heat-Filtration: Warm the solution and the syringe/filter assembly to

before filtering. Viscosity drops significantly with temperature.[1]

Membrane Choice: Use PES (Polyethersulfone) membranes, which generally have higher

flow rates for viscous solutions compared to PVDF or Nylon.[1]

Q: The powder turned into a brick in the vial before I even used it. A: D-Glucitol-3-13C is highly

hygroscopic.[1] If the vial was stored in a fridge/freezer and opened before reaching room
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temperature, condensation formed on the powder, causing it to cake (sintering).[5]

Recovery: The chemical integrity is likely intact. Dissolve the entire "brick" directly in the vial

by adding your solvent of choice and warming it. Determine the final concentration by

measuring the total volume after dissolution.

Visualizing the Solubility Logic
The following diagram illustrates the "Solvent Blocking" phenomenon and the correct workflow

to avoid it.

Start: D-Glucitol-3-13C Powder

Rapid Addition to Static Water Create Solvent Vortex First

Formation of Viscous Gel Shell
(Hydration Barrier)

 Hygroscopic Action

Dry Core Isolation
(Fish-Eye Effect)

Apparent Insolubility
(User Error) Apply Heat (50°C) & Sonication

 Troubleshooting

Slow Dusting of Powder

Individual Particle Wetting

Rapid, Clear Dissolution

 Viscosity Reduction
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Click to download full resolution via product page

Caption: Figure 1: Mechanism of "False Insolubility" caused by rapid hydration shells, and the

kinetic pathway to successful dissolution.[1]

Advanced Protocol: Preparation of High-
Concentration Stock (1 M)
Purpose: To prepare a stable, sterile stock solution of D-Glucitol-3-13C for Metabolic Flux

Analysis (MFA) without loss of material.

Reagents:

D-Glucitol-3-13C (Solid)[1]

Milli-Q Water (18.2 MΩ)[1]

0.22 μm PES Syringe Filter[1]

Methodology:

Gravimetric Calculation:

Do not rely on volumetric flasks for high-viscosity solutions initially.[1]

Target Concentration:

(

for labeled compound).[1]

Weigh the exact mass of D-Glucitol-3-13C (

).[1]

The "Slurry" Technique:

Add water equivalent to 70% of the final target volume to a glass vial.
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Place on a magnetic stirrer. High speed (create a vortex).

Slowly tap the D-Glucitol powder into the vortex.

Note: The solution will become cold (endothermic dissolution). This slows dissolution.[1]

Thermal Assist:

Warm the vial to

while stirring.

Stir until the solution is perfectly clear and no Schlieren lines (refractive index swirls) are

visible.

Final Adjustment:

Transfer to a volumetric device (or use mass-based dilution if density is known,

for 1M).[1]

Add water to the final mark.[6]

Sterilization:

Filter immediately while the solution is still warm (

).[1]

Aliquot into sterile cryovials.

Storage:

Store at

.

Warning: Upon thawing, if a white precipitate is visible, it is likely a polymorphic

crystallization.[1][5] Heat to
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to redissolve before use. Do not use if precipitate remains.[1]

Diagram: Troubleshooting Decision Tree

User Issue: Solution not Clear

Is it a solid clump?

Is it a cloudy haze?

No

Action: Heat to 50°C + Sonication

Yes (Hydration Shell)

Action: Let stand 30 min

Yes

Bubbles rise to top? Sediment at bottom?

Degas (Vacuum)

Yes (Trapped Air)

Polymorph Issue:
Heat to 60°C to reset

Yes (Crystallization)

Click to download full resolution via product page

Caption: Figure 2: Decision matrix for diagnosing visual anomalies in D-Glucitol-3-13C
solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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